Cas no 103440-53-5 (Methyl 4-iodo-2-methylbenzoate)

• Product Name: Methyl 4-iodo-2-methylbenzoate
• CAS No: 103440-53-5
• MF: C₉H₉IO₂
• MW: 276.071035146713
• MDL: MFCD18399464
• CID: 1005653
• PubChem ID: 15342684
• Update Time: 2025-04-20

Methyl 4-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-2-methylbenzoate
• 4-iodo-2-methylbenzoic acid methyl ester
• 4-iodo-2-methyl-benzoic acid methyl ester
• 4-Jod-2-methyl-benzoesaeure-methylester
• AGN-PC-00OYD5
• AK-77363
• ANW-71609
• Benzoic acid, 4-iodo-2-methyl-, methyl ester
• CTK8C4341
• KB-257175
• SureCN2351916
• AMTCFHNIEBPFLM-UHFFFAOYSA-N
• 0826AA
• FCH2421159
• AX8223839
• DTXSID00571765
• DS-17149
• CS-0041219
• A896463
• 103440-53-5
• AKOS016007367
• EN300-3543406
• AC-28616
• MFCD18399464
• SY103820
• Methyl4-iodo-2-methylbenzoate
• SCHEMBL2351916
• F19913
• DB-125264

• MDL： MFCD18399464
• Inchi： 1S/C9H9IO2/c1-6-5-7(10)3-4-8(6)9(11)12-2/h3-5H,1-2H3
• InChI Key： AMTCFHNIEBPFLM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 275.96427
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 155 ºC (17 Torr)
• Flash Point: 126.6±24.0 ºC,
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 26.3

Methyl 4-iodo-2-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C